Cas no 2091650-98-3 ((1r,3r)-1-(bromomethyl)-3-methoxycyclobutane, trans)

• Product Name: (1r,3r)-1-(bromomethyl)-3-methoxycyclobutane, trans
• CAS No: 2091650-98-3
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 5684024
• PubChem ID: 106824613
• Update Time: 2025-05-21

(1r,3r)-1-(bromomethyl)-3-methoxycyclobutane, trans Chemical and Physical Properties

Names and Identifiers

• EN300-320864
• EN300-26257768
• 1696252-78-4
• (1r,3r)-1-(bromomethyl)-3-methoxycyclobutane
• (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane
• C77424
• EN300-321307
• 2095396-22-6
• 1-(bromomethyl)-3-methoxycyclobutane
• MFCD30487495
• 2091650-98-3
• (1r,3r)-1-(bromomethyl)-3-methoxycyclobutane, trans

• Inchi： 1S/C6H11BrO/c1-8-6-2-5(3-6)4-7/h5-6H,2-4H2,1H3
• InChI Key： ZBIQDKUHHDAXAP-UHFFFAOYSA-N
• SMILES： BrCC1CC(C1)OC

Computed Properties

• Exact Mass: 177.99933g/mol
• Monoisotopic Mass: 177.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Additional information on (1r,3r)-1-(bromomethyl)-3-methoxycyclobutane, trans

Comprehensive Overview of (1R,3R)-1-(Bromomethyl)-3-methoxycyclobutane, trans (CAS No. 2091650-98-3)

(1R,3R)-1-(Bromomethyl)-3-methoxycyclobutane, trans is a chiral cyclobutane derivative with significant potential in pharmaceutical and organic synthesis. This compound, identified by CAS No. 2091650-98-3, features a unique stereochemical configuration that makes it valuable for asymmetric synthesis and drug development. Its molecular structure combines a bromomethyl group and a methoxy group on a cyclobutane ring, offering versatile reactivity for further chemical modifications.

The trans configuration of (1R,3R)-1-(Bromomethyl)-3-methoxycyclobutane ensures distinct steric and electronic properties, which are critical for applications in medicinal chemistry. Researchers are increasingly interested in this compound due to its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The demand for chiral intermediates like CAS No. 2091650-98-3 has grown alongside advancements in targeted drug therapies.

One of the key advantages of (1R,3R)-1-(Bromomethyl)-3-methoxycyclobutane, trans is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are widely used in the synthesis of complex organic molecules, including agrochemicals and pharmaceuticals. The bromomethyl group in this compound acts as a reactive handle, enabling efficient functionalization of the cyclobutane scaffold.

In recent years, the pharmaceutical industry has focused on chiral building blocks like CAS No. 2091650-98-3 to improve the efficacy and safety of new drugs. The stereoselective synthesis of active pharmaceutical ingredients (APIs) often relies on such intermediates to achieve high enantiomeric purity. This trend aligns with the growing emphasis on precision medicine and personalized therapies.

Beyond pharmaceuticals, (1R,3R)-1-(Bromomethyl)-3-methoxycyclobutane, trans finds applications in material science, particularly in the design of liquid crystals and polymers. The rigid cyclobutane ring contributes to thermal stability, while the functional groups allow for tailored material properties. Researchers are exploring its use in advanced coatings and optoelectronic devices.

The synthesis of CAS No. 2091650-98-3 typically involves stereocontrolled methods to ensure the desired trans configuration. Modern catalytic techniques, including asymmetric hydrogenation and enzymatic resolution, have improved the efficiency of producing this compound. These advancements address the increasing demand for high-purity chiral intermediates in industrial and academic settings.

Environmental and regulatory considerations are also shaping the market for (1R,3R)-1-(Bromomethyl)-3-methoxycyclobutane, trans. Sustainable synthesis methods, such as biocatalysis and flow chemistry, are gaining traction to reduce waste and energy consumption. Companies are investing in green chemistry initiatives to meet global standards and consumer expectations.

Analytical characterization of CAS No. 2091650-98-3 involves techniques like NMR spectroscopy, mass spectrometry, and chiral HPLC. These methods ensure the compound's identity, purity, and stereochemical integrity, which are crucial for its intended applications. Quality control protocols are rigorously followed to meet the specifications of end-users in research and manufacturing.

The future outlook for (1R,3R)-1-(Bromomethyl)-3-methoxycyclobutane, trans is promising, driven by innovations in synthetic chemistry and expanding applications in life sciences. As the demand for enantiomerically pure compounds rises, this intermediate is expected to play a pivotal role in the development of next-generation therapeutics and functional materials.